Cas no 91505-83-8 (6-chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one)

• Product Name: 6-chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one
• CAS No: 91505-83-8
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 4311127
• PubChem ID: 11401807
• Update Time: 2025-07-18

6-chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 6-chloro-3-[(dimethylamino)methylene]-1,3-dihydro-
• 6-chloro-3-((dimethylamino)methylene)indolin-2-one
• 6-chloro-3-[(dimethylamino)methylidene]-2,3-dihydro-1H-indol-2-one
• 6-chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one
• 91505-83-8
• 6-chloro-3-(dimethylaminomethylidene)-1H-indol-2-one
• AKOS030237058
• CHEMBL1689597
• SB64903
• (Z)-6-Chloro-3-((dimethylamino)methylene)indolin-2-one

• Inchi： 1S/C11H11ClN2O/c1-14(2)6-9-8-4-3-7(12)5-10(8)13-11(9)15/h3-6H,1-2H3,(H,13,15)
• InChI Key： YJDOALCKVFVBTA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=CN(C)C)C1=O

Computed Properties

• Exact Mass: 222.0559907Da
• Monoisotopic Mass: 222.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one

Introduction to 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one (CAS No. 91505-83-8)

6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one, with the CAS number 91505-83-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structure of 6-chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one features a chlorinated indolinone core with a dimethylaminomethylidene substituent. This combination of functional groups imparts specific pharmacological properties that have been the focus of recent studies. The chloro substituent at the 6-position enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. The dimethylaminomethylidene group, on the other hand, contributes to the compound's ability to interact with specific biological targets, such as enzymes and receptors.

In recent years, 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one has been extensively studied for its potential as an anticancer agent. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its anticancer properties, 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry (2020) reported that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one has also been investigated to assess its suitability for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable half-life, making it a viable candidate for drug development. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In addition to its therapeutic potential, 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one has been used as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying cellular processes and identifying new drug targets. For instance, researchers have utilized this compound to investigate the role of certain kinases in cell signaling pathways and to develop high-throughput screening assays for identifying novel inhibitors.

The synthesis of 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters (2019) described an efficient synthetic route that involves a series of well-defined steps, including condensation reactions and functional group transformations. This synthetic method not only enhances the scalability of production but also allows for the facile introduction of structural modifications to explore structure–activity relationships (SAR).

In conclusion, 6-Chloro-3-(dimethylamino)methylidene-2,3-dihydro-1H-indol-2-one (CAS No. 91505-83-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of drug discovery and development efforts.